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Introduction
The migration of substances from food contact materials (FCMs) into food is a critical aspect of

food safety assessment. Among the potential migrants, mineral oil hydrocarbons (MOH), which

are complex mixtures of mineral oil saturated hydrocarbons (MOSH) and mineral oil aromatic

hydrocarbons (MOAH), have drawn significant attention due to their potential health risks.

Accurate quantification of MOSH migration is essential to ensure compliance with regulatory

limits and to safeguard consumer health.

This application note describes a detailed protocol for the use of Hexatriacontane-d74 as an

internal standard in migration studies of high molecular weight MOSH from food contact

materials. The use of a deuterated internal standard, such as Hexatriacontane-d74, is a

robust analytical approach that corrects for analyte losses during sample preparation and

instrumental analysis, thereby improving the accuracy and reliability of the quantification of its

non-deuterated analogue, hexatriacontane, a representative compound for high molecular

weight, long-chain alkanes.

Principle
Migration testing is performed by exposing the food contact material to a food simulant under

controlled conditions of time and temperature that mimic the intended use. After exposure, the

food simulant is analyzed to determine the concentration of migrated substances.
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In this protocol, Hexatriacontane-d74 is added as an internal standard to the food simulant

extract prior to instrumental analysis by Gas Chromatography-Mass Spectrometry (GC-MS). By

comparing the peak area of the target analyte (native hexatriacontane) to the peak area of the

deuterated internal standard, precise and accurate quantification can be achieved through

isotope dilution mass spectrometry principles. Hexatriacontane (C36H74) is a long-chain n-

alkane, and its deuterated form, Hexatriacontane-d74 (C36D74), exhibits nearly identical

chemical and physical properties, making it an ideal internal standard.

Materials and Reagents
Food Contact Material (FCM) sample

Food Simulants:

Ethanol (95% v/v in water) for fatty foods

Isooctane as a fatty food simulant alternative

Other relevant food simulants as required by regulations (e.g., 10% ethanol, 3% acetic

acid)

Solvents (High Purity, for GC analysis):

n-Hexane

Dichloromethane

Internal Standard:

Hexatriacontane-d74 (CAS No. 16416-34-5) solution (e.g., 10 µg/mL in a suitable solvent

like hexane or toluene).

Calibration Standard:

Hexatriacontane (CAS No. 630-06-8) standard solutions of varying concentrations.[1]

Anhydrous Sodium Sulfate
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Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps.

Experimental Protocol
Migration Test

Sample Preparation: Cut the FCM sample into appropriate dimensions (e.g., 1 dm²).

Migration Cell Setup: Place the FCM sample in a migration cell or immerse it in a known

volume of the selected food simulant. A surface area to volume ratio of 6 dm²/L is commonly

used.

Migration Conditions: Perform the migration test under conditions that simulate the intended

use of the FCM. For example, for long-term storage at room temperature, testing might be

conducted at 40°C for 10 days.

Blank Sample: Prepare a blank sample containing only the food simulant and subject it to the

same conditions as the test sample.

Sample Extraction and Preparation
Extraction: After the migration period, remove the FCM from the simulant.

Internal Standard Spiking: Add a known amount of the Hexatriacontane-d74 internal

standard solution to an aliquot of the food simulant. For example, add 100 µL of a 10 µg/mL

solution to 10 mL of the simulant to achieve a concentration of 100 ng/mL.

Liquid-Liquid Extraction (for aqueous simulants):

Transfer the spiked simulant to a separatory funnel.

Add an appropriate volume of n-hexane (e.g., 2 x 10 mL).

Shake vigorously for 2 minutes and allow the layers to separate.

Collect the organic (upper) layer.

Solvent Evaporation (for fatty simulants like isooctane or ethanol): The simulant can often be

directly concentrated or, in the case of 95% ethanol, subjected to a liquid-liquid extraction
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after dilution with water.

Drying and Concentration: Dry the collected organic extract by passing it through anhydrous

sodium sulfate. Concentrate the extract to a final volume of 1 mL under a gentle stream of

nitrogen.

Transfer: Transfer the final extract into a GC vial for analysis.

GC-MS Analysis
Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm

film thickness), is suitable for the analysis of long-chain alkanes.

Injection: 1 µL of the final extract is injected in splitless mode.

GC Conditions (Example):

Inlet Temperature: 280°C

Oven Temperature Program:

Initial temperature: 80°C, hold for 1 min

Ramp 1: 15°C/min to 320°C

Hold at 320°C for 15 min

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

Ions to Monitor:
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Hexatriacontane (C36H74): Quantifier ion m/z 57, Qualifier ions m/z 71, 85.[2][3][4]

Hexatriacontane-d74 (C36D74): Quantifier ion m/z 66 (corresponding to CD3(CD2)n+

fragments), Qualifier ions m/z 80, 94. (Note: Specific fragment ions for the deuterated

standard should be confirmed by direct infusion or injection of the standard solution).

MS Source Temperature: 230°C

MS Quadrupole Temperature: 150°C

Data Presentation
The results of the migration study should be presented in a clear and concise manner. A tabular

format is recommended for easy comparison of data.

Parameter Food Simulant: 95% Ethanol Food Simulant: Isooctane

Migration Conditions 40°C for 10 days 20°C for 2 days

Internal Standard

Concentration
100 ng/mL 100 ng/mL

Hexatriacontane Peak Area 45,000 62,000

Hexatriacontane-d74 Peak

Area
50,000 51,000

Calculated Concentration in

Extract (ng/mL)
90 121.6

Migration Level (mg/kg food

simulant)
0.54 0.73

Recovery (%) 95% 98%

(Note: The data presented in this table is for illustrative purposes only and does not represent

actual experimental results.)
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The following diagram illustrates the key steps in the migration study protocol.
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Caption: Experimental workflow for FCM migration testing using Hexatriacontane-d74.

Logical Relationship of Quantification
The diagram below outlines the logical relationship for the quantification of the migrant using

the internal standard.
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Caption: Logic diagram for quantification using an internal standard.

Conclusion
The use of Hexatriacontane-d74 as an internal standard provides a reliable and accurate

method for the quantification of high molecular weight MOSH compounds migrating from food

contact materials. The detailed protocol and analytical parameters provided in this application

note serve as a valuable resource for researchers and scientists in the field of food safety and

drug development to ensure the quality and safety of food packaging.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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